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Compound of Interest

Compound Name: 2,4,5-Trichloropyrimidine

Cat. No.: B044654

An In-depth Technical Guide to the Physical
Properties of 2,4,5-Trichloropyrimidine

This technical guide provides a comprehensive overview of the physical properties of 2,4,5-
trichloropyrimidine, a pivotal intermediate in the synthesis of various pharmaceuticals and
agrochemicals.[1][2][3] This document is intended for researchers, scientists, and drug
development professionals, offering detailed data, experimental methodologies, and a visual
representation of its synthesis pathway.

Physical and Chemical Properties

2,4,5-Trichloropyrimidine is a halogenated pyrimidine derivative with the chemical formula
C4HCIsNz.[1] Its structure, featuring three chlorine atoms on the pyrimidine ring, imparts
significant reactivity, making it a valuable building block in organic synthesis.[1] It is utilized in
the production of potent and selective anaplastic lymphoma kinase (ALK-5) inhibitors for anti-
tumor treatments and in the manufacture of EGFR inhibitors.[2]

The physical state of 2,4,5-trichloropyrimidine is reported with some variation in the literature.
It has been described as a colorless to pale yellow or light orange clear liquid.[1][4] However, at
least one source characterizes it as a colorless to yellow crystalline solid with a melting point of
62-64°C.[3] This discrepancy may be attributable to the purity of the substance or the presence
of isomers. For the purposes of this guide, we will consider the properties reported by the
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majority of chemical suppliers, which indicate a liquid state at room temperature. The
compound is not miscible or is difficult to mix with water.[5]

Table 1: Physical Properties of 2,4,5-Trichloropyrimidine

Physical Property Value Conditions
Melting Point No data available (liquid at
room temp.) / 62-64°CJ[3]
Boiling Point 258.5°C 760 mmHg
96°C[1][4] 12 mmHg
84°C[6][7][8] 1.0 mmHg
Density 1.6001 g/mL[5][9][10] 25°C
1.61 g/mL[1][4] 20°C

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of this specific
compound are not extensively published. However, standard laboratory procedures for
determining melting point, boiling point, and density are applicable.

2.1. Determination of Melting Point

Should the compound be in a solid form, the melting point can be determined using a standard
melting point apparatus.

o Apparatus: Capillary tube melting point apparatus.

e Procedure:
o Asmall, dry sample of the crystalline compound is packed into a capillary tube.
o The tube is placed in the heating block of the apparatus.

o The sample is heated at a controlled rate.
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o The temperature at which the substance begins to melt and the temperature at which it
becomes completely liquid are recorded as the melting point range.

2.2. Determination of Boiling Point
The boiling point can be determined by distillation at atmospheric or reduced pressure.

o Apparatus: Distillation apparatus, including a boiling flask, condenser, and receiving flask;
thermometer; heating mantle; vacuum source (for reduced pressure).

e Procedure:

[e]

The liquid sample is placed in the boiling flask with boiling chips.

[e]

The apparatus is assembled for distillation.

o

The sample is heated until it boils, and the vapor temperature is recorded. This
temperature remains constant during the distillation of a pure substance and is recorded
as the boiling point.

[e]

For vacuum distillation, the pressure is reduced to the desired level before heating.
2.3. Determination of Density
The density of the liquid can be determined using a pycnometer or a density meter.

o Apparatus: Pycnometer (a flask with a specific volume) or an oscillating U-tube density
meter; analytical balance.

e Procedure (using a pycnometer):

[e]

The empty pycnometer is weighed.

o

It is then filled with the liquid sample, ensuring no air bubbles are present, and weighed
again.

o

The volume of the pycnometer is known or can be calibrated with a liquid of known density
(e.g., water).
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o The density is calculated by dividing the mass of the liquid by the volume of the
pycnometer.

Synthesis of 2,4,5-Trichloropyrimidine

A common synthetic route to 2,4,5-trichloropyrimidine starts from 5-chlorouracil.[2][5] The
process involves chlorination using agents like phosphorus pentachloride (PCls) in phosphorus
oxychloride (POCIs) or thionyl chloride (SOCI2).[2][11][12]

3.1. Example Synthetic Protocol from 5-Chlorouracil
The following is a general procedure based on published methods.[2][5][11][12]
» Reactants:

o 5-chlorouracil

o Phosphorus pentachloride (PCls) and phosphorus oxychloride (POCIz) OR Thionyl
chloride (SOCI2)

o Dichloroethane (solvent, if using thionyl chloride)
e Procedure using PCls and POCIs:
o 5-chlorouracil is dissolved in phosphorus oxychloride.[5]
o Phosphorus pentachloride is added to the mixture.[5]
o The reaction mixture is heated to reflux and maintained overnight.[5]

o After completion, the mixture is cooled, and the excess phosphorus oxychloride is
removed under reduced pressure.[5]

o The residue is carefully quenched with crushed ice and partitioned between water and a
suitable organic solvent (e.g., dichloromethane).[5]

o The organic layer is separated, dried, and concentrated to yield the crude product, which
can be further purified by distillation.
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e Procedure using Thionyl Chloride:

o

5-chlorouracil and thionyl chloride are added to dichloroethane as a solvent.[11][12]

[¢]

The mixture undergoes a heat insulation reflux reaction.[11][12]

[¢]

Upon completion, water is added to the mixture, and the aqueous layer is separated.[11]
[12]

Dichloroethane is distilled off to obtain 2,4,5-trichloropyrimidine.[11][12]

[¢]

Synthesis Workflow Diagram

The following diagram illustrates the synthesis of 2,4,5-trichloropyrimidine from 5-
chlorouracil.
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Caption: Synthesis workflow for 2,4,5-Trichloropyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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